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Compound of Interest

Compound Name: 1-(3,5-Dimethoxyphenyl)ethanol

CAS No.: 14950-55-1

Cat. No.: B169568

Get Quote

Executive Summary
1-(3,5-Dimethoxyphenyl)ethanol (CAS: 14950-55-1) is a high-value benzylic alcohol

intermediate.[1] Its structural uniqueness lies in the meta-positioned methoxy groups, which

provide significant electron density to the aromatic ring without sterically hindering the benzylic

center. This electronic profile makes the molecule an ideal precursor for

Resveratrol/Pterostilbene analogs (via styrene dehydration) and a potent electrophile for

Friedel-Crafts alkylations (via benzylic cation generation).

This guide provides validated protocols for its synthesis, purification, and downstream

application in drug discovery workflows.

Structural Analysis & Reactivity Profile
The utility of 1-(3,5-Dimethoxyphenyl)ethanol stems from the synergy between the benzylic

hydroxyl group and the electron-rich aromatic ring.
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Electronic Effects
The 3,5-dimethoxy substitution pattern creates a "push-pull" electronic environment. The

methoxy groups are strong electron donors by resonance, stabilizing the carbocation formed at

the benzylic position (C1).

Implication for Synthesis: The C-OH bond is labile under acidic conditions, facilitating SN1

substitutions and E1 eliminations.

Implication for Stability: The molecule is sensitive to strong acids and prolonged heat, which

can trigger premature dehydration to 3,5-dimethoxystyrene.

Diagram 1: Reactivity Mechanism
The following diagram illustrates the stabilization of the benzylic cation, the key intermediate for

downstream applications.
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Caption: Mechanism of acid-catalyzed activation leading to either elimination (styrene

formation) or substitution.[2]

Protocol A: Synthesis & Purification
Objective: Preparation of high-purity (>98%) 1-(3,5-Dimethoxyphenyl)ethanol from 3,5-

dimethoxyacetophenone.

Materials
Precursor: 3,5-Dimethoxyacetophenone (CAS: 39151-19-4)
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Reagent: Sodium Borohydride (NaBH4)[3][4]

Solvent: Methanol (Anhydrous)

Quench: Saturated NH4Cl solution

Step-by-Step Procedure
Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-

dimethoxyacetophenone (10.0 g, 55.5 mmol) in Methanol (100 mL). Cool to 0°C in an ice

bath.

Reduction: Add NaBH4 (2.1 g, 55.5 mmol, 1.0 eq) portion-wise over 15 minutes.

Note: Gas evolution (H2) will occur. Maintain temperature <5°C to prevent side reactions.

Reaction: Remove ice bath and stir at Room Temperature (RT) for 2 hours.

Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3). Starting material (Rf ~0.[5]6) should

disappear; Product (Rf ~0.3) appears.[1][3][6][7][8]

Quench: Carefully add saturated NH4Cl (20 mL) to quench excess hydride. Stir for 10

minutes.

Extraction: Evaporate methanol under reduced pressure. Dissolve residue in EtOAc (100

mL) and wash with water (2 x 50 mL) and brine (50 mL).

Drying: Dry organic layer over MgSO4, filter, and concentrate.

Purification: The crude oil often solidifies. Recrystallize from Hexane/Ether (10:1) or use as-is

if NMR shows >95% purity.

Yield Expectation: 9.5 g (94%), White solid or colorless oil.

Protocol B: Dehydration to 3,5-Dimethoxystyrene
Application: This is the primary route for synthesizing Pterostilbene and other Resveratrol

analogs via Heck Coupling.
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Rationale
Direct dehydration is preferred over halogenation for "green" chemistry applications, as it

avoids toxic halogenated waste and utilizes the atom-economic Heck reaction downstream.

Materials
Substrate: 1-(3,5-Dimethoxyphenyl)ethanol (from Protocol A)

Catalyst:p-Toluenesulfonic acid monohydrate (pTsOH) OR Amberlyst-15 (solid acid)

Solvent: Toluene

Step-by-Step Procedure
Setup: Equip a 250 mL flask with a Dean-Stark trap and reflux condenser.

Loading: Add substrate (5.0 g, 27.4 mmol) and Toluene (80 mL).

Catalysis: Add pTsOH (52 mg, 1 mol%) or Amberlyst-15 (250 mg).

Reflux: Heat to reflux (110°C). Water will collect in the Dean-Stark trap.

Reaction Time: 1–2 hours.

Visual Check: The reaction is complete when water separation ceases.

Workup:

If pTsOH used: Wash toluene layer with NaHCO3 (aq) and water.

If Amberlyst used: Simply filter off the catalyst beads.

Isolation: Concentrate toluene in vacuo. The product, 3,5-dimethoxystyrene, is an oil that can

be used directly in Heck couplings.

Yield Expectation: >90% conversion.
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Protocol C: Friedel-Crafts Alkylation (C-C Bond
Formation)
Application: Using the molecule as a "benzylic anchor" to attach the 3,5-dimethoxy motif to

other aromatics (e.g., indoles, phenols).

Step-by-Step Procedure
Mix: Combine 1-(3,5-Dimethoxyphenyl)ethanol (1.0 eq) and the nucleophile (e.g., Indole,

1.2 eq) in Dichloromethane (DCM).

Catalyze: Cool to 0°C. Add BF3·OEt2 (0.1 eq) dropwise.

Caution: Lewis acids are moisture sensitive. Use a nitrogen atmosphere.[9]

Stir: Allow to warm to RT over 1 hour.

Quench: Add water. Separate organic layer.[4][5][9][10]

Result: This yields a diarylmethane scaffold, common in kinase inhibitor libraries.

Analytical Characterization Data
Parameter Specification Notes

Appearance White solid or viscous oil
Low melting point (approx 34-

36°C)

MW 182.22 g/mol Formula: C10H14O3

1H NMR (CDCl3, 400 MHz)
6.50 (d, 2H), 6.35 (t, 1H), 4.80

(q, 1H), 3.78 (s, 6H), 1.45 (d,

3H)

Solubility Soluble in MeOH, EtOAc, DCM Insoluble in water

Storage 2–8°C, Desiccated
Hygroscopic; prone to

oxidation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b169568/docs?utm_src=pdf-body#application-note-1-3-5-dimethoxyphenyl-ethanol-as-a-synthetic-building-block
https://patents.google.com/patent/WO1999006343A1/en
https://www.researchgate.net/publication/269801080_Synthesis_34-Dimethoxybenzyl-24-Dihydroxyphenyl_Ketone_from_Eugenol
https://patents.google.com/patent/EP1000005B1/en
https://patents.google.com/patent/WO1999006343A1/en
https://studycorgi.com/friedel-crafts-alkylation-of-dimethoxybenzene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Workflow: Pterostilbene Synthesis[11]
The following diagram details the complete workflow from the building block to the final API

(Active Pharmaceutical Ingredient).
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Caption: Synthetic route converting the ethanol building block to Pterostilbene.
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Link

Friedel-Crafts Alkylation Mechanisms
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Chemical Properties & Safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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